Cas no 1216301-71-1 (4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine)

• Product Name: 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine
• CAS No: 1216301-71-1
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• MDL: MFCD14548149
• CID: 4781853
• Update Time: 2025-06-10

4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine
• 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine

• MDL： MFCD14548149
• Inchi： 1S/C11H18N4/c1-9-3-4-13-11(10(9)12)15-7-5-14(2)6-8-15/h3-4H,5-8,12H2,1-2H3
• InChI Key： RENVQEBRJRFDLS-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(C)C=CN=2)N)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 0.8
• Topological Polar Surface Area: 45.4

Additional information on 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine

4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine and Its Significance in Modern Chemical Biology

4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine, with the CAS number 1216301-71-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine features a pyridine core substituted with a methyl group at the 4-position and an N-methylpiperazine moiety at the 2-position, making it a versatile scaffold for the development of bioactive molecules.

The structural attributes of 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine contribute to its potential as a pharmacophore in drug discovery. The presence of both pyridine and piperazine rings enhances its binding affinity to various biological targets, including enzymes and receptors. This dual functionality has been exploited in the design of molecules targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of piperazine derivatives. The N-methylpiperazine group, in particular, is known for its ability to modulate central nervous system (CNS) activity, making it a valuable component in the synthesis of potential psychotropic drugs. Research has shown that modifications at the 3-amino position of the pyridine ring can significantly alter pharmacokinetic properties, leading to improved bioavailability and reduced toxicity.

The synthesis of 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency. These techniques not only improve the scalability of production but also allow for greater flexibility in modifying the molecular structure.

Recent studies have highlighted the potential of 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine as a lead compound for further medicinal chemistry exploration. Its structural framework provides a basis for designing analogs with enhanced pharmacological properties. For instance, computational modeling studies have identified key interactions between this compound and target proteins, suggesting its utility in developing selective inhibitors for therapeutic applications.

The pharmacological profile of 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine has been investigated in various preclinical models. Initial findings indicate that it exhibits moderate affinity for certain neurotransmitter receptors, which could be exploited for treating conditions such as depression and anxiety. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for CNS drug development.

In conclusion, 4-Methyl-2-(4-methylpiperazin-1-yl)pyridin-3-amine represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features and favorable pharmacokinetic properties position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its significance in addressing complex biological challenges is likely to grow.